Removal of lead ions from water using thiophene-functionalized metal–organic frameworks†
Chemical Communications Pub Date: 2019-11-29 DOI: 10.1039/C9CC09022C
Abstract
Heavy metal ion contamination in water is a hazard to all life. The removal of such ions from aqueous media by porous metal–organic frameworks (MOFs) is a growing field. Herein we report the use of thiophene containing MOFs, notably DUT-67, for the removal of Pb2+ ions from water under both batch and flow conditions with a max loading of 98.5 mg Pb2+ per g MOF. Solution-phase 207Pb NMR spectroscopy and an observed decrease in adsorption with non-thiophene containing systems support a mechanism of adsorption via a putative 6π-η5-thiophene–Pb2+ coordination.
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